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Compound of Interest

Compound Name: 1,3-Dimethyl-5-hydroxyuracil

CAS No.: 408335-42-2

Cat. No.: B3025583

Get Quote

Executive Summary & Chemical Identity[1][2][3]
1,3-Dimethyl-5-hydroxyuracil (5-OH-DMU) is a functionalized pyrimidine derivative often

encountered as a stable metabolite in the degradation pathways of purine alkaloids (e.g.,

caffeine, theophylline) or as a synthetic intermediate in the development of antiproliferative

agents.[1][2]

Unlike its parent compound uracil, the N1 and N3 methylation prevents tautomeric shifts at the

nitrogen centers, locking the molecule into a diketo form.[1] Consequently, the physicochemical

behavior of 5-OH-DMU is dominated exclusively by the ionization of the C5-hydroxyl group.[1]

[2] Understanding this specific ionization behavior is critical for accurate solubility profiling,

formulation, and chromatographic separation.[1][2]
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Parameter Detail

IUPAC Name
5-hydroxy-1,3-dimethylpyrimidine-2,4(1H,3H)-

dione

Molecular Formula C₆H₈N₂O₃

Molecular Weight 156.14 g/mol

CAS Number 20406-86-4

SMILES CN1C=C(O)C(=O)N(C)C1=O

Physicochemical Profile
The solubility of 5-OH-DMU is not a static value; it is a dynamic equilibrium driven by solvent

polarity and pH.[1][2] The following data synthesizes predicted and experimental values to

establish a baseline for laboratory manipulation.

Key Properties Table[1][2]
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Property Value Context/Implication

Melting Point 195–197 °C

High lattice energy indicates

slow dissolution kinetics;

requires heating or agitation.[1]

[2]

pKa (Acidic) 8.68 ± 0.20 (Pred.)[1][2][3]

The C5-OH is weakly acidic.[1]

[2] Solubility increases

significantly at pH > 9.5 due to

ionization.[1][2]

LogP -0.8 to -1.1

Hydrophilic nature.[1][2]

Prefers aqueous/polar

environments over non-polar

organic solvents (e.g.,

Hexane).[1][2]

H-Bond Donors 1 (C5-OH)

Limited donor capacity

compared to non-methylated

uracils.[1][2]

H-Bond Acceptors 3
High affinity for protic solvents

(Water, Methanol).[1][2]

Solubility Mechanism & Causality
The 1,3-dimethylation caps the nitrogen protons, removing the classic imide acidity found in

uracil.[1][2] Therefore, solubility manipulation relies entirely on the C5-hydroxyl group.[1][2]

In Acidic/Neutral Media (pH < 7): The molecule remains neutral.[2] Solubility is governed by

dipole-dipole interactions and hydrogen bonding with the solvent.[1][2]

In Basic Media (pH > 9): The C5-OH deprotonates to form the enolate anion.[1][2] This

charge delocalization across the pyrimidine ring drastically increases aqueous solubility.[1][2]

Visualization: Solubility Equilibrium
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The following diagram illustrates the pH-dependent ionization pathway that researchers must

exploit for purification or dissolution.
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Figure 1: The pH-dependent solubility switch.[1][2] At pH > pKa, the formation of the phenolate-

like anion drives mass transfer into the aqueous phase.[1][2]

Experimental Protocols
Protocol A: Saturation Shake-Flask Solubility
Determination
Purpose: To generate definitive solubility data (mg/mL) for 5-OH-DMU in a specific solvent

system.[1][2] This method is self-validating via time-point analysis.[1][2]

Reagents:

5-OH-DMU (Solid reference standard)[1][2]

Target Solvent (e.g., PBS pH 7.4, Water, Methanol)[1]

0.45 µm Syringe Filter (PTFE for organics, Nylon for aqueous)[1]

Workflow:

Excess Addition: Add 5-OH-DMU to 5 mL of solvent in a glass vial until undissolved solid

remains visible (supersaturation).

Equilibration: Agitate at constant temperature (typically 25°C) for 24 hours.

Validation Check: After 24h, verify solid is still present. If fully dissolved, add more solid and

repeat.[1][2]
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Sampling: Withdraw 1 mL of supernatant.

Filtration: Pass through a 0.45 µm filter to remove micro-particulates.[1][2] Discard the first

200 µL of filtrate to account for filter adsorption.[1]

Quantification: Analyze via HPLC (Protocol C).

Protocol B: pH-Dependent Purification
(Recrystallization)
Purpose: To purify crude 5-OH-DMU by exploiting the ionization switch.[1][2]

Dissolution: Suspend crude solid in water (10 mL/g).

Ionization: Add 1M NaOH dropwise while stirring until pH reaches 10–11. The solution

should become clear as the anion forms.[1][2]

Filtration: Filter off any insoluble mechanical impurities while the solution is basic.[1][2]

Precipitation: Slowly add 1M HCl dropwise to the filtrate.

Observation: As pH approaches 8.7, cloudiness will appear.[1][2]

Endpoint: Continue to pH ~4.0 to ensure full protonation and maximum yield.[1][2]

Recovery: Cool to 4°C for 2 hours, then filter the precipitate and wash with ice-cold water.

Protocol C: HPLC Quantification Method
Purpose: Accurate detection of 5-OH-DMU in solubility samples.[1][2]
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Parameter Setting Rationale

Column

C18 (e.g., Agilent Zorbax

Eclipse Plus), 4.6 x 150 mm, 5

µm

Standard stationary phase for

polar organics.[1][2]

Mobile Phase A
10 mM Ammonium Formate

(pH 3.[1][2]5)

Low pH suppresses ionization

of the 5-OH, sharpening the

peak.[1][2]

Mobile Phase B Acetonitrile
Organic modifier for elution.[1]

[2]

Isocratic Ratio 95% A / 5% B

High aqueous content required

to retain the hydrophilic

analyte.[1][2]

Flow Rate 1.0 mL/min
Standard backpressure

management.[1][2]

Detection UV @ 268 nm
Lambda max for the uracil

chromophore.[1][2]

Retention Time ~3.5 - 5.0 min
Expect early elution due to low

LogP.[1][2]

Workflow Visualization
The following diagram outlines the decision matrix for selecting the correct solvent system

based on the intended application.
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Figure 2: Solvent selection logic based on downstream experimental requirements.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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